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Compound of Interest

Compound Name:
cyclopropyl(4-

fluorophenyl)methanol

CAS No.: 827-88-3

Cat. No.: B1266660

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound cyclopropyl(4-fluorophenyl)methanol, a molecule of interest in medicinal

chemistry and organic synthesis. Due to the limited availability of experimentally derived public

data, this guide presents predicted spectroscopic values and generalized experimental

protocols. These serve as a valuable reference for the synthesis, identification, and

characterization of this compound.

Spectroscopic Data
The following tables summarize the predicted spectroscopic data for cyclopropyl(4-
fluorophenyl)methanol (CAS No: 827-88-3, Molecular Formula: C₁₀H₁₁FO, Molecular Weight:

166.19 g/mol ).[1][2][3] This data is crucial for the structural elucidation and purity assessment

of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.30 - 7.25 Multiplet 2H Ar-H (ortho to F)

~7.05 - 7.00 Multiplet 2H Ar-H (meta to F)

~4.20 Doublet 1H CH-OH

~2.50 Singlet 1H OH

~1.30 - 1.20 Multiplet 1H Cyclopropyl-CH

~0.60 - 0.50 Multiplet 2H Cyclopropyl-CH₂

~0.40 - 0.30 Multiplet 2H Cyclopropyl-CH₂

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm Assignment

~162 (d, J ≈ 245 Hz) Ar-C (para to CHOH, C-F)

~140 (d, J ≈ 3 Hz) Ar-C (ipso to CHOH)

~128 (d, J ≈ 8 Hz) Ar-C (ortho to F)

~115 (d, J ≈ 21 Hz) Ar-C (meta to F)

~78 CH-OH

~15 Cyclopropyl-CH

~5 Cyclopropyl-CH₂

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands
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Wavenumber (cm⁻¹) Functional Group Assignment

~3350 (broad) O-H stretch (alcohol)

~3080 C-H stretch (aromatic)

~3010 C-H stretch (cyclopropyl)

~1605, 1510 C=C stretch (aromatic ring)

~1225 C-F stretch

~1070 C-O stretch (alcohol)

~835 C-H bend (para-disubstituted benzene)

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z Relative Intensity (%) Assignment

166 40 [M]⁺ (Molecular Ion)

149 20 [M - OH]⁺

137 100
[M - C₂H₅]⁺ (loss of ethyl from

cyclopropyl)

123 60 [C₈H₆F]⁺

109 80 [C₇H₄F]⁺

96 30 [C₆H₅O]⁺

Experimental Protocols
The following are generalized experimental protocols for the synthesis and spectroscopic

analysis of cyclopropyl(4-fluorophenyl)methanol.
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Synthesis: Reduction of Cyclopropyl 4-fluorophenyl
Ketone
A common synthetic route to cyclopropyl(4-fluorophenyl)methanol involves the reduction of

the corresponding ketone.[1]

Reaction Setup: To a solution of cyclopropyl 4-fluorophenyl ketone (1 equivalent) in a

suitable solvent such as methanol or ethanol at 0 °C, sodium borohydride (NaBH₄) (1.5

equivalents) is added portion-wise.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Workup: The reaction is quenched by the slow addition of water or dilute acid. The organic

solvent is removed under reduced pressure.

Extraction: The aqueous residue is extracted with an organic solvent like ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

filtered.

Purification: The crude product is purified by column chromatography on silica gel to afford

pure cyclopropyl(4-fluorophenyl)methanol.

NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of the purified compound is dissolved in about

0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. A small amount of

tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm).

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of, for example, 400 MHz for ¹H and 100 MHz for ¹³C.

Data Processing: The obtained free induction decay (FID) is processed by Fourier

transformation, phasing, and baseline correction to obtain the final spectrum.

IR Spectroscopy
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Sample Preparation: For a solid sample, a small amount is mixed with dry potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film can be prepared by

dissolving the sample in a volatile solvent, depositing it onto a salt plate (e.g., NaCl), and

allowing the solvent to evaporate. For a liquid sample, a drop can be placed directly between

two salt plates.

Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR)

spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum of the empty

sample holder (or pure KBr pellet/salt plates) is recorded and subtracted from the sample

spectrum.

Mass Spectrometry
Sample Introduction: A dilute solution of the sample in a suitable volatile solvent (e.g.,

methanol or acetonitrile) is introduced into the mass spectrometer.

Ionization: Electron ionization (EI) or a soft ionization technique like electrospray ionization

(ESI) can be used.

Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The abundance of each ion is recorded to generate the mass spectrum.

Workflow and Data Analysis
The following diagram illustrates the general workflow from synthesis to spectroscopic

characterization and data analysis.
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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